Cas no 84175-48-4 (4-3-(trifluoromethyl)phenylbut-3-en-2-one)

• Product Name: 4-3-(trifluoromethyl)phenylbut-3-en-2-one
• CAS No: 84175-48-4
• MF: C₁₁H₉F₃O
• MW: 214.183773756027
• CID: 667687
• PubChem ID: 5375568
• Update Time: 2025-09-20

4-3-(trifluoromethyl)phenylbut-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 3-Buten-2-one, 4-[3-(trifluoromethyl)phenyl]-, (3E)-
• 4-[3-(trifluoromethyl)phenyl]but-3-en-2-one
• 4-3-(trifluoromethyl)phenylbut-3-en-2-one
• CS-0272023
• 80992-92-3
• 3-Buten-2-one,4-(3-CF3-phenyl)-
• 1-[3-(Trifluoromethyl)phenyl]but-1-en-3-one
• 3-Trifluoromethyl-benzalacetone
• (3E)-4-[3-(Trifluoromethyl)phenyl]-3-buten-2-one #
• 4-(3-(trifluoromethyl)phenyl)but-3-en-2-one
• Z)-4-(3-Trifluoromethylphenyl)-but-3-en-2-one
• (3E)-4-[3-(trifluoromethyl)phenyl]but-3-en-2-one
• (E)-4-[3-(trifluoromethyl)phenyl]but-3-en-2-one
• SCHEMBL1405101
• (E)-4-(3-(Trifluoromethyl)phenyl)but-3-en-2-one
• EN300-1938646
• 3-Buten-2-one, 4-(3-trifluoromethylphenyl)-
• (E)-4-[3-(trifluoromethyl)phenyl]-3-buten-2-one
• CS-10224
• PS-6541
• CHEMBL72912
• 84175-48-4
• m-Trifluoromethylbenzalacetone
• A840015
• MFCD00052843
• AKOS009157688
• DTXSID30876674
• 4-(3-Trifluoromethylphenyl)-3-buten-2-one

• MDL： MFCD00052843
• Inchi： 1S/C11H9F3O/c1-8(15)5-6-9-3-2-4-10(7-9)11(12,13)14/h2-7H,1H3/b6-5+
• InChI Key： WIFIQCQDQCBMCM-AATRIKPKSA-N
• SMILES： FC(C1C=CC=C(/C=C/C(C)=O)C=1)(F)F

Computed Properties

• Exact Mass: 214.06054939g/mol
• Monoisotopic Mass: 214.06054939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes